Cas no 1785412-89-6 (2-tert-Butyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-amine)
2-tert-Butyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-amine Chemical and Physical Properties
Names and Identifiers
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- EN300-784186
- 2-tert-Butyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-amine
- 1785412-89-6
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- Inchi: 1S/C10H17N3S/c1-10(2,3)13-9(11)7-6-14-5-4-8(7)12-13/h4-6,11H2,1-3H3
- InChI Key: UEBDFIKQZPBBAD-UHFFFAOYSA-N
- SMILES: S1CCC2C(C1)=C(N)N(C(C)(C)C)N=2
Computed Properties
- Exact Mass: 211.11431873g/mol
- Monoisotopic Mass: 211.11431873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 69.1Ų
2-tert-Butyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-784186-0.05g |
2-tert-butyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-amine |
1785412-89-6 | 95.0% | 0.05g |
$1344.0 | 2025-02-22 | |
| Enamine | EN300-784186-0.1g |
2-tert-butyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-amine |
1785412-89-6 | 95.0% | 0.1g |
$1408.0 | 2025-02-22 | |
| Enamine | EN300-784186-0.25g |
2-tert-butyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-amine |
1785412-89-6 | 95.0% | 0.25g |
$1472.0 | 2025-02-22 | |
| Enamine | EN300-784186-0.5g |
2-tert-butyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-amine |
1785412-89-6 | 95.0% | 0.5g |
$1536.0 | 2025-02-22 | |
| Enamine | EN300-784186-1.0g |
2-tert-butyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-amine |
1785412-89-6 | 95.0% | 1.0g |
$1599.0 | 2025-02-22 | |
| Enamine | EN300-784186-2.5g |
2-tert-butyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-amine |
1785412-89-6 | 95.0% | 2.5g |
$3136.0 | 2025-02-22 | |
| Enamine | EN300-784186-5.0g |
2-tert-butyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-amine |
1785412-89-6 | 95.0% | 5.0g |
$4641.0 | 2025-02-22 | |
| Enamine | EN300-784186-10.0g |
2-tert-butyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-amine |
1785412-89-6 | 95.0% | 10.0g |
$6882.0 | 2025-02-22 |
2-tert-Butyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-amine Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 2-tert-Butyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-amine
Comprehensive Overview of 2-tert-Butyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-amine (CAS No. 1785412-89-6)
The compound 2-tert-Butyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-amine (CAS No. 1785412-89-6) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. This molecule combines a thiopyrano ring fused with a pyrazole moiety, offering a versatile scaffold for drug discovery and material science applications. Its tert-butyl substituent enhances steric stability, making it a valuable intermediate in synthetic chemistry.
In recent years, the demand for novel heterocyclic compounds has surged, driven by their potential in addressing challenges like antimicrobial resistance and sustainable crop protection. Researchers are particularly interested in 2-tert-Butyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-amine due to its potential bioactivity, which aligns with trending topics such as "next-generation antibiotics" and "green chemistry." The compound’s CAS No. 1785412-89-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.
The synthesis of 2-tert-Butyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-amine typically involves multi-step reactions, including cyclization and functional group modifications. Its thiopyrano[4,3-c]pyrazole core is structurally analogous to bioactive natural products, which explains its appeal in medicinal chemistry. Recent publications highlight its role as a precursor for kinase inhibitors and GPCR modulators, addressing high-interest therapeutic areas like oncology and neurology.
From an industrial perspective, the compound’s stability and solubility profile make it suitable for formulation development. Questions like "How to improve the bioavailability of thiopyrano-pyrazole derivatives?" or "What are the applications of CAS 1785412-89-6 in agrochemicals?" are common in search queries, indicating its multidisciplinary utility. Analytical techniques such as HPLC and NMR are essential for characterizing this compound, ensuring purity for research and commercial use.
Environmental and regulatory considerations are also critical when working with 2-tert-Butyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-amine. While it is not classified as hazardous, its handling requires standard laboratory precautions. The compound’s biodegradability and eco-toxicity are under investigation, reflecting the growing emphasis on sustainable chemical practices—a hot topic in both academic and industrial forums.
In summary, 2-tert-Butyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-amine (CAS No. 1785412-89-6) represents a promising candidate for diverse applications, from drug development to material innovation. Its structural complexity and functional adaptability position it at the forefront of modern chemistry, answering the demand for novel, high-performance compounds in science and technology.
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